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Compound of Interest

Compound Name: Fmoc-Trp-Trp-OH

Cat. No.: B15123638

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety and handling procedures for Fmoc-Trp-
Trp-OH (Na-(9-Fluorenylmethoxycarbonyl)-L-tryptophyl-L-tryptophan). Due to the limited
availability of specific safety data for this dipeptide, this document extrapolates information from
the safety data sheets (SDS) of its constituent protected amino acid, Fmoc-L-tryptophan, and
its Boc-protected derivative, Fmoc-Trp(Boc)-OH. It is imperative for all personnel handling this
compound to be familiar with standard laboratory safety protocols and the information
contained herein.

Hazard Identification and Classification

While a specific hazard classification for Fmoc-Trp-Trp-OH is not readily available, related
compounds like Fmoc-Trp(Boc)-OH are classified as potentially hazardous. The primary
concerns are skin sensitization and environmental toxicity.

o Skin Sensitization: May cause an allergic skin reaction upon contact.[1]
e Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1]

It is prudent to handle Fmoc-Trp-Trp-OH as a substance with the potential for similar hazards.

Quantitative Safety Data
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The following table summarizes the available toxicological and physical safety data for related
Fmoc-tryptophan derivatives. This data should be considered as indicative for Fmoc-Trp-Trp-

OH in the absence of specific studies.

Parameter

Value

Compound
Reference

Source

Acute Oral LD50

>2000 mg/kg (rat)

Fmoc-Trp(Boc)-OH

[1]

Acute Dermal LD50

>2000 mg/kg (rabbit)

Fmoc-Trp(Boc)-OH

[1]

Skin Irritation

No irritant effect

Fmoc-Trp(Boc)-OH

[1]

Eye Irritation

No irritating effect

Fmoc-Trp(Boc)-OH

[1]

May cause

Sensitization sensitization by skin Fmoc-Trp(Boc)-OH [1]
contact.

Melting Point 182-185 °C Fmoc-Trp-OH [2]

Water Solubility

0.00009 g/L at 20 °C

Fmoc-Trp(Boc)-OH

[3]

Storage Temperature

2-8°C

Fmoc-Trp-OH

[2]

Storage Temperature

-20°C

Fmoc-L-Trp(Boc)-OH

[4]

Experimental Protocols: Safe Handling and Personal
Protective Equipment

The following protocols are recommended for handling Fmoc-Trp-Trp-OH in a laboratory

setting.

3.1. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the formation

and inhalation of dust.[1]

» Ensure appropriate exhaust ventilation is available where dust is formed.[3]

3.2. Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][2]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed. Choose body
protection appropriate to the concentration and amount of the substance at the specific
workplace.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or
higher-level respiratory protection.[2]

3.3. General Hygiene Measures

Avoid breathing dust.[1][3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In case of inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[3]

In case of skin contact: Immediately wash off with soap and plenty of water.[1][3] If skin
irritation or a rash occurs, seek medical advice.[1]

In case of eye contact: Flush eyes with water as a precaution.[3] Remove contact lenses if
present and easy to do. Continue rinsing.

In case of ingestion: Never give anything by mouth to an unconscious person. Rinse mouth
with water.[3]

Accidental Release Measures

Personal Precautions: Avoid dust formation.[3] Ensure adequate ventilation.
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e Environmental Precautions: Prevent the substance from entering drains. Avoid release to the
environment.[1]

» Methods for Cleaning Up: Sweep up the spilled material and shovel it into a suitable, closed
container for disposal.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

o Specific Hazards: No specific data is available, but combustion may produce hazardous
fumes.

o Protective Equipment: Wear a self-contained breathing apparatus and full protective suit for
firefighting if necessary.[1]

Storage and Stability

» Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.
Recommended storage temperatures vary, with 2-8°C and -20°C being cited for related
compounds.[2][4] Long-term storage at -20°C is advisable.

¢ Incompatible Materials: Store away from oxidizing agents.[1]

 Stability: Stable under recommended storage conditions.

Disposal Considerations

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.

e Do not allow the product to reach the sewage system.

o Contaminated packaging should be disposed of in the same manner as the product.
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Visual Workflow for Safe Handling of Fmoc-Trp-Trp-
OH

The following diagram illustrates the key decision points and procedures for the safe handling

of Fmoc-Trp-Trp-OH in a research environment.
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Preparation & Handling
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Caption: Workflow for the safe handling of Fmoc-Trp-Trp-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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